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This technical support center is designed to provide researchers, scientists, and formulation

development professionals with comprehensive guidance on enhancing the rainfastness of

Prohexadione formulations. Below, you will find troubleshooting guides and frequently asked

questions (FAQs) in a user-friendly question-and-answer format to address specific challenges

you may encounter during your experimental work.

Frequently Asked Questions (FAQs)
Q1: What is Prohexadione and what is its primary mode of action?

Prohexadione, typically used as Prohexadione-calcium, is a plant growth regulator. Its

primary mode of action is the inhibition of the late stages of gibberellin biosynthesis in plants.[1]

Gibberellins are plant hormones that regulate various developmental processes, including stem

elongation. By inhibiting their production, Prohexadione-calcium effectively reduces vegetative

shoot growth, leading to more compact plants.[2]

Q2: What is "rainfastness" and why is it critical for Prohexadione formulations?

Rainfastness refers to the ability of a foliar-applied product, like a Prohexadione formulation, to

resist being washed off by rainfall or irrigation.[3] Since Prohexadione is absorbed by the

plant's green tissues, it needs to remain on the leaf surface for a sufficient amount of time to be

absorbed.[1] If it is washed off prematurely, its efficacy in controlling plant growth will be

significantly reduced.
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Q3: How long does it take for a Prohexadione formulation to become rainfast?

The time required for a Prohexadione formulation to become rainfast can vary depending on

the specific formulation, the adjuvants used, and environmental conditions. However, as a

general guideline, some product labels for Prohexadione-calcium suggest allowing 6 hours for

the product to become rainfast after application.

Q4: What are the main types of adjuvants that can enhance the rainfastness of

Prohexadione?

Adjuvants are substances added to a spray mixture to improve the performance of the active

ingredient. For enhancing the rainfastness of Prohexadione formulations, the following types

of adjuvants are commonly considered:

Surfactants (e.g., Non-ionic Surfactants - NIS): These agents reduce the surface tension of

the spray droplets, allowing for better spreading and coverage on the leaf surface.[4]

Crop Oil Concentrates (COC): These are petroleum or vegetable oil-based adjuvants that

can improve the penetration of the active ingredient through the waxy cuticle of the leaf,

which can also contribute to improved rainfastness.

Stickers: These adjuvants are designed to increase the adhesion of the spray deposit to the

leaf surface, making it more resistant to wash-off from rain.

Q5: Are there different formulations of Prohexadione available, and does the formulation type

affect rainfastness?

Yes, Prohexadione is available in different formulations, with the most common being Water

Dispersible Granules (WDG). A newer Oil Dispersion (OD) formulation has also been

introduced. The formulation type can significantly impact rainfastness. Generally, oil-based

formulations or those containing built-in adjuvants may offer better rainfastness compared to

simple water-dispersible granules.

Troubleshooting Guide
Q1: My Prohexadione formulation shows poor efficacy after a rainfall event. What are the

likely causes and how can I troubleshoot this?
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Poor efficacy after rainfall is a classic sign of insufficient rainfastness. Here are the potential

causes and troubleshooting steps:

Inadequate Drying Time: The formulation may not have had enough time to dry and be

absorbed by the plant before the rain.

Solution: Monitor weather forecasts and plan applications to allow for the recommended

rain-free period (e.g., 6 hours) after application.

Suboptimal Adjuvant Selection: The type or concentration of the adjuvant used may not be

optimal for your specific formulation and environmental conditions.

Solution: Conduct a small-scale experiment to compare the efficacy of your Prohexadione
formulation with different adjuvants (e.g., NIS vs. COC) and at various concentrations.

Refer to the experimental protocols below for guidance.

Incorrect Application Rate: If the initial application rate of Prohexadione was too low, even a

small amount of wash-off could reduce the active ingredient below its effective concentration.

Solution: Ensure you are using the recommended application rate for your target plant

species and growth stage.

Q2: I observed precipitation in my spray tank after mixing Prohexadione-calcium with other

products. What could be the cause?

This is a common issue when tank-mixing Prohexadione-calcium with certain other products,

particularly foliar fertilizers containing free calcium ions. Prohexadione-calcium can react with

free calcium, leading to the precipitation of the active ingredient. This will not only clog your

sprayer nozzles but also significantly reduce the efficacy of the application.

Solution: Avoid tank-mixing Prohexadione-calcium with foliar nutrient sprays containing

calcium chloride or other sources of free calcium. Chelated calcium formulations are

generally more compatible. Always perform a jar test to check for compatibility before mixing

a new combination in your spray tank.

Q3: I am working with hard water. Can this affect the performance of my Prohexadione
formulation?
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Yes, hard water, which has a high concentration of calcium and magnesium ions, can

negatively impact the performance of Prohexadione-calcium. The active form of

Prohexadione is the free acid, and in a spray solution, the calcium salt dissociates to release

this active form. High levels of calcium in the water can suppress this dissociation, leading to

reduced efficacy.

Solution: Use a water conditioner, such as ammonium sulfate (AMS), in your spray solution.

AMS will bind with the calcium ions in the hard water, allowing for the release of the active

Prohexadione acid.

Q4: I have observed phytotoxicity (e.g., fruit cracking) on my plants after applying

Prohexadione-calcium. What could be the reason?

While Prohexadione is generally safe for target crops, phytotoxicity can occur under certain

conditions or on sensitive varieties. For example, in 'Empire' apples, Prohexadione-calcium

has been observed to cause fruit cracking and corking. This damage can be worsened by the

addition of a water conditioner.

Solution:

Variety Sensitivity: Be aware of the sensitivity of the specific plant variety you are working

with. Conduct a small-scale trial on a few plants before treating a large area.

Adjuvant and Tank-Mix Effects: The addition of certain adjuvants or tank-mix partners can

sometimes increase the risk of phytotoxicity. If you observe phytotoxicity, try applying

Prohexadione-calcium with a different adjuvant or on its own.

Environmental Conditions: High temperatures and humidity can sometimes increase the

absorption of plant growth regulators, potentially leading to phytotoxicity. Avoid applying

during the hottest part of the day.

Data Presentation
While extensive public data on the specific rainfastness of various Prohexadione formulations

is limited, the following table provides a template for how to structure your own experimental

data for clear comparison. This format will allow you to systematically evaluate the impact of

different adjuvants on the rainfastness of your Prohexadione formulations.
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Table 1: Template for Prohexadione-calcium Rainfastness Data

Formulati
on Type

Adjuvant
Type

Adjuvant
Conc. (%
v/v)

Rainfall
Intensity
(mm/hr)

Rainfall
Duration
(min)

Time
Between
Applicati
on and
Rainfall
(min)

Prohexad
ione-
calcium
Remainin
g on Leaf
Surface
(%)

WDG
None

(Control)
0 10 30 60

Enter your

data here

WDG NIS 0.25 10 30 60
Enter your

data here

WDG COC 1.0 10 30 60
Enter your

data here

OD
None

(Control)
0 10 30 60

Enter your

data here

OD NIS 0.25 10 30 60
Enter your

data here

OD COC 1.0 10 30 60
Enter your

data here

WDG
None

(Control)
0 20 30 120

Enter your

data here

WDG NIS 0.25 20 30 120
Enter your

data here

WDG COC 1.0 20 30 120
Enter your

data here

Experimental Protocols
Here are detailed methodologies for key experiments to evaluate and enhance the rainfastness

of Prohexadione formulations.
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Protocol 1: Rainfastness Evaluation using a Rainfall
Simulator
Objective: To quantify the amount of Prohexadione-calcium washed off from a leaf surface by

simulated rainfall when formulated with different adjuvants.

Materials:

Prohexadione-calcium formulation (e.g., WDG or OD)

Adjuvants (e.g., NIS, COC)

Target plants (e.g., apple seedlings, peanut plants) grown in pots

Laboratory track sprayer

Rainfall simulator with adjustable intensity and duration

Deionized water

Analytical balance, volumetric flasks, pipettes

Methodology:

Formulation Preparation: Prepare spray solutions of the Prohexadione formulation at a

target concentration (e.g., 200 mg/L). For treatments with adjuvants, add the adjuvant at the

desired concentration (e.g., 0.25% v/v for NIS, 1.0% v/v for COC). Include a control

treatment with no adjuvant.

Plant Preparation: Select healthy, uniform plants for the experiment.

Application: Use a laboratory track sprayer to apply the formulations to the plants, ensuring

uniform coverage of the leaf surfaces. Leave a set of plants unsprayed to serve as a

baseline control for the analytical method.

Drying Period: Allow the applied formulations to dry on the leaf surfaces for a specified

period (e.g., 60 minutes) under controlled environmental conditions (e.g., 25°C, 50% relative

humidity).
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Rainfall Simulation: Place the treated plants in the rainfall simulator. Subject the plants to a

simulated rainfall event of a known intensity (e.g., 10 mm/hr) and duration (e.g., 30 minutes).

Sample Collection: Immediately after the rainfall simulation, carefully collect a representative

sample of leaves from each plant.

Residue Analysis: Analyze the amount of Prohexadione-calcium remaining on the leaf

surfaces using the analytical protocol described below.

Protocol 2: Analysis of Prohexadione-calcium Residue
on Leaf Surfaces
Objective: To quantify the concentration of Prohexadione-calcium on leaf surfaces using High-

Performance Liquid Chromatography (HPLC).

Materials:

Leaf samples from the rainfastness experiment

Extraction solvent (e.g., acetonitrile:water mixture)

HPLC system with a UV detector

C18 HPLC column

Prohexadione-calcium analytical standard

Vortex mixer, centrifuge, syringe filters

Methodology:

Extraction: a. Weigh a known amount of leaf tissue (e.g., 5 grams) into a centrifuge tube. b.

Add a specific volume of extraction solvent (e.g., 20 mL). c. Vortex the sample for 2 minutes

to wash the Prohexadione-calcium from the leaf surface. d. Centrifuge the sample to pellet

the leaf material.

Sample Preparation: a. Take an aliquot of the supernatant. b. Filter the aliquot through a 0.45

µm syringe filter into an HPLC vial.
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HPLC Analysis: a. Inject the sample into the HPLC system. b. Use a suitable mobile phase

(e.g., a gradient of acetonitrile and water with a small amount of acid like formic acid) to

separate the Prohexadione from other compounds. c. Detect the Prohexadione using a UV

detector at the appropriate wavelength (e.g., around 230 nm).

Quantification: a. Prepare a calibration curve using the Prohexadione-calcium analytical

standard. b. Quantify the amount of Prohexadione-calcium in the samples by comparing

their peak areas to the calibration curve. c. Calculate the percentage of Prohexadione-

calcium remaining on the leaf surface relative to the amount applied (determined from a set

of plants that were sprayed but not subjected to rainfall).
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Formulation Properties Application Parameters Environmental Factors Plant Surface Characteristics

Prohexadione
Rainfastness

Formulation Type
(WDG vs. OD)

Adjuvant Type
(NIS, COC, Sticker) Adjuvant Concentration Drying Time Before Rain Spray Droplet Size Rainfall Intensity Rainfall Duration Temperature & Humidity

(affecting drying)
Leaf Surface

(Waxy vs. Hairy) Leaf Orientation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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